N-(4-(N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)sulfamoyl)phenyl)acetamide
Description
N-(4-(N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)sulfamoyl)phenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. This compound is a sulfonamide derivative that has been synthesized using various methods.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their antibacterial properties, particularly against gram-positive and gram-negative bacteria . The incorporation of the furan nucleus into compounds like our subject molecule can lead to the development of new antibacterial agents. This is crucial in the fight against microbial resistance, which is a growing global issue.
Antifungal Applications
The structure of furan derivatives has been found to inhibit the growth of yeast-like fungi such as Candida albicans . The compound could be synthesized and tested for its efficacy against a range of fungal pathogens, contributing to the development of new antifungal medications.
Anti-Cancer Properties
Chalcones, which are present in furan-containing compounds, have shown promise in the treatment of various cancers . The compound could be investigated for its potential cytotoxic effects against cancer cell lines, such as lung carcinoma (A549), and its mechanism of inducing apoptosis in cancerous cells.
Pharmacological Significance
Compounds containing furan rings exhibit a wide range of pharmacological activities. They have been used as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, and anti-inflammatory agents . The subject compound could be explored for these pharmacological benefits, potentially leading to the development of new therapeutic drugs.
Analgesic and Anti-Inflammatory Effects
Furan derivatives are known to possess analgesic and anti-inflammatory properties . Research into the subject compound could focus on its ability to alleviate pain and reduce inflammation, which could be beneficial in the treatment of chronic pain disorders.
Antiviral Potential
The furan nucleus has been associated with antiviral activity . The compound could be synthesized and tested against various viral infections, contributing to the search for new antiviral drugs, especially in the face of emerging viral diseases.
Antioxidant Capabilities
Furan derivatives have demonstrated antioxidant properties, which are important in protecting cells from oxidative stress . The compound could be evaluated for its antioxidant capacity, which may have implications in preventing or treating diseases associated with oxidative damage.
Anti-Aging and Skin Care
Due to their antioxidant and anti-inflammatory effects, furan derivatives could be utilized in anti-aging and skin care products . Research could explore the compound’s potential in improving skin health and preventing age-related skin damage.
properties
IUPAC Name |
N-[4-[furan-3-ylmethyl(thiophen-2-ylmethyl)sulfamoyl]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S2/c1-14(21)19-16-4-6-18(7-5-16)26(22,23)20(11-15-8-9-24-13-15)12-17-3-2-10-25-17/h2-10,13H,11-12H2,1H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCRUEWYEUFBSSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(CC2=COC=C2)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)sulfamoyl)phenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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